(2,1,3-benzothiadiazol-5-ylmethyl){[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}methylamine

• IUPAC Name: 1-(2,1,3-benzothiadiazol-5-yl)-N-[[3-[(3-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl]-N-methylmethanamine
• InChI: InChI=1S/C18H16FN5OS/c1-24(10-13-5-6-15-16(8-13)23-26-22-15)11-18-20-17(21-25-18)9-12-3-2-4-14(19)7-12/h2-8H,9-11H2,1H3
• InChI Key: IDTFXHFSLSFWRM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=NSN=C2C=C1)CC3=NC(=NO3)CC4=CC(=CC=C4)F
• Molecular Formula: C18H16FN5OS
• Molecular Weight: 369.4 g/mol

Description

(2,1,3-benzothiadiazol-5-ylmethyl){[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}methylamine is a useful research compound. Its molecular formula is C18H16FN5OS and its molecular weight is 369.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.10595949 g/mol and the complexity rating of the compound is 461. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Benzimidazole Derivatives : A study by Menteşe et al. (2015) involved synthesizing benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings, indicating a methodological approach to creating structurally diverse compounds with potential for varied applications, including the type of compound (Menteşe, Ülker, & Kahveci, 2015).

Antimicrobial and Antifungal Activities

• Antimicrobial Properties of Schiff Bases : Research by Gür et al. (2020) on Schiff bases derived from 1,3,4-thiadiazole compounds showed significant antimicrobial activity, suggesting that modifications of the thiadiazole structure can enhance biological efficacy against microbial pathogens (Gür, Yerlikaya, Şener, Özkınalı, Baloğlu, Gökce, Altunoglu, Demir, & Şener, 2020).

Anticancer Activity

• Antitumor Properties of Benzothiazoles : Hutchinson et al. (2001) described fluorinated 2-(4-aminophenyl)benzothiazoles with potent cytotoxic activity against human breast cancer cell lines, demonstrating the anticancer potential of benzothiadiazole derivatives. This indicates the relevance of chemical modifications, such as fluorination, in enhancing antitumor efficacy (Hutchinson, Chua, Browne, Trapani, Bradshaw, Westwell, & Stevens, 2001).

Photochemical and Photophysical Properties

• Photodynamic Therapy Applications : Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds with high singlet oxygen quantum yield, substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds have remarkable potential for use as Type II photosensitizers in the treatment of cancer, highlighting the photochemical applications of benzothiadiazole and related derivatives (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Bioactivation Studies

• Bioactivation of Antitumor Molecules : Wang and Guengerich (2012) explored the bioactivation of fluorinated 2-aryl-benzothiazole antitumor molecules by human cytochrome P450s, indicating the complex metabolic interactions that influence the pharmacological activity of benzothiadiazole derivatives. This research underscores the importance of understanding the metabolic pathways for optimizing therapeutic efficacy and safety (Wang & Guengerich, 2012).